Cas no 136027-12-8 (2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2,3,4-trimethoxyphenyl)-, (R)-)

2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2,3,4-trimethoxyphenyl)-, (R)- structure
136027-12-8 structure
Product Name:2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2,3,4-trimethoxyphenyl)-, (R)-
CAS No:136027-12-8
MF:C18H20O5
MW:316.348405838013
CID:1240194
PubChem ID:54100766
Update Time:2025-04-20

2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2,3,4-trimethoxyphenyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2,3,4-trimethoxyphenyl)-, (R)-
    • 136027-12-8
    • (3R)-3,4-Dihydro-3-(2,3,4-trimethoxyphenyl)-2H-1-benzopyran-7-ol
    • DTXSID901170350
    • SCHEMBL4726506
    • 7-hydroxy-2',3',4'-trimethoxyisoflavan
    • (R)-7-Hydroxy-2',3',4'-trimethoxyisoflavan
    • 3-(2,3,4-trimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
    • CHEBI:175069
    • Inchi: 1S/C18H20O5/c1-20-15-7-6-14(17(21-2)18(15)22-3)12-8-11-4-5-13(19)9-16(11)23-10-12/h4-7,9,12,19H,8,10H2,1-3H3/t12-/m0/s1
    • InChI Key: NAIULWLSYSLHJW-LBPRGKRZSA-N
    • SMILES: O1C2C=C(C=CC=2C[C@H](C2C=CC(=C(C=2OC)OC)OC)C1)O

Computed Properties

  • Exact Mass: 316.13107373g/mol
  • Monoisotopic Mass: 316.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 57.2Ų

2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2,3,4-trimethoxyphenyl)-, (R)- Related Literature

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